Cas no 782504-61-4 (4-(3,5-difluorophenyl)methylpiperidine hydrochloride)

• Product Name: 4-(3,5-difluorophenyl)methylpiperidine hydrochloride
• CAS No: 782504-61-4
• MF: C₁₂H₁₆ClF₂N
• MW: 247.71194934845
• CID: 1792818
• PubChem ID: 86007003
• Update Time: 2025-08-02

4-(3,5-difluorophenyl)methylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-[(3,5-difluorophenyl)methyl]-, hydrochloride
• 4-(3,5-difluorophenyl)methylpiperidine hydrochloride
• 4-(3,5-difluorobenzyl) piperidine hydrochloride
• 4-[(3,5-difluorophenyl)methyl]piperidine hydrochloride
• SCHEMBL16112905
• 4-(3,5-Difluorobenzyl)piperidine hydrochloride
• CS-0304473
• 4-[(3,5-difluorophenyl)methyl]piperidine;hydrochloride
• AKOS040817587
• F2167-7335
• HQPIZCWERQGUOX-UHFFFAOYSA-N
• 782504-61-4

• Inchi： 1S/C12H15F2N.ClH/c13-11-6-10(7-12(14)8-11)5-9-1-3-15-4-2-9;/h6-9,15H,1-5H2;1H
• InChI Key： HQPIZCWERQGUOX-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=C(C=1)CC1CCNCC1)F

Computed Properties

• Exact Mass: 247.0939335g/mol
• Monoisotopic Mass: 247.0939335g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Additional information on 4-(3,5-difluorophenyl)methylpiperidine hydrochloride

Comprehensive Overview of 4-(3,5-difluorophenyl)methylpiperidine hydrochloride (CAS No. 782504-61-4)

The compound 4-(3,5-difluorophenyl)methylpiperidine hydrochloride (CAS No. 782504-61-4) is a fluorinated piperidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a difluorophenyl group attached to a piperidine core, makes it a valuable intermediate for drug discovery. Researchers are increasingly interested in this compound due to its role in modulating central nervous system (CNS) targets, particularly in studies related to neurodegenerative diseases and neuropathic pain.

In recent years, the demand for fluorinated compounds like 4-(3,5-difluorophenyl)methylpiperidine hydrochloride has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing focus on precision medicine and targeted therapies, where fluorination is a key strategy to improve drug efficacy. The compound’s hydrochloride salt form further enhances its solubility, making it suitable for formulation development.

From a synthetic chemistry perspective, 4-(3,5-difluorophenyl)methylpiperidine hydrochloride is often explored for its versatility in cross-coupling reactions and catalysis. Its difluorophenyl moiety is particularly valuable in medicinal chemistry, as it can influence the binding affinity of drug candidates to receptors. This has led to its inclusion in libraries for high-throughput screening (HTS) campaigns aimed at identifying novel CNS-active agents.

The compound’s relevance extends to neuropharmacology, where it is investigated for potential applications in Alzheimer’s disease and Parkinson’s disease research. These areas are among the most searched topics in biomedical literature and AI-driven drug discovery platforms. Additionally, its structural features are being studied in the context of ion channel modulation, a hot topic in pain management therapeutics.

Quality control and analytical characterization of 4-(3,5-difluorophenyl)methylpiperidine hydrochloride are critical for ensuring reproducibility in research. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify its purity and structural integrity. These methods are frequently discussed in scientific forums and patent filings, reflecting the compound’s industrial importance.

In summary, 4-(3,5-difluorophenyl)methylpiperidine hydrochloride (CAS No. 782504-61-4) represents a promising scaffold in modern drug development. Its applications span neurological disorders, catalysis, and material science, making it a subject of ongoing innovation. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics.